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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical industrial applications
of 1,1,2-tribromoethane. Primarily used as a chemical intermediate, its main role was in the
synthesis of 1,1-dibromoethylene, a monomer with applications in various specialized fields.
This document details the available data on its properties, historical production methods, and
the industrial processes it was a part of. It also discusses the eventual decline of its use,
contextualized by regulatory changes and the emergence of alternative technologies.

Introduction

1,1,2-Tribromoethane (CAS No. 78-74-0) is a dense, non-flammable halogenated
hydrocarbon. While it has seen limited direct application, its historical significance lies in its role
as a precursor in chemical manufacturing. This guide will explore the industrial journey of 1,1,2-
tribromoethane, from its synthesis to its downstream applications and eventual obsolescence
in large-scale manufacturing.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,1,2-tribromoethane is presented
in Table 1. This data is crucial for understanding its behavior in industrial processes, including
reaction conditions and separation techniques.
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Table 1: Physical and Chemical Properties of 1,1,2-Tribromoethane

Property Value Reference
Molecular Formula C2HsBrs [1][2]
Molecular Weight 266.76 g/mol [1]
Appearance Colorlfass. to almost colorless 2]
clear liquid
Density 2.61 g/mLat 25 °C [31[4]
Boiling Point 187-190 °C at 721 mm Hg [3][4]
Melting Point -29.3°C [4]
Flash Point >230 °F (>110 °C) [4]
Vapor Pressure 0.969 mmHg at 25 °C [4]
Refractive Index n20/D 1.593 [3][4]
Water Solubility Insoluble

Historical Industrial Applications

The predominant historical industrial application of 1,1,2-tribromoethane was as a chemical
intermediate in the production of 1,1-dibromoethylene (vinylidene bromide).

Synthesis of 1,1-Dibromoethylene

1,1-Dibromoethylene was synthesized via the dehydrobromination of 1,1,2-tribromoethane.
This elimination reaction was a key industrial process for producing a valuable monomer.

The dehydrobromination of 1,1,2-tribromoethane on an industrial scale was typically achieved
by reacting it with a strong base. While specific proprietary industrial protocols are not readily
available in public literature, the general chemical principle involves the removal of a hydrogen
atom and a bromine atom from adjacent carbons to form a double bond.

A generalized workflow for this process is illustrated in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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